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Compound of Interest

Compound Name: H-DL-Phe-OtBu.HCI

Cat. No.: B554973

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for H-DL-Phe-
OtBu.HCI (DL-Phenylalanine tert-butyl ester hydrochloride). The information is compiled from
various safety data sheets and chemical suppliers to ensure a comprehensive understanding of
the potential hazards and the necessary measures to mitigate them. Adherence to these
guidelines is crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties

A summary of the known quantitative data for H-DL-Phe-OtBu.HCI and its related isomers is

presented below. It is important to note that specific values may vary slightly between different
suppliers and batches.
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Property Value Notes

Molecular Formula C13H20CINO2 [1112][3]

Molecular Weight 257.76 g/mol [2][41[5]
Appearance White to off-white solid/powder  [3][4][5]

Purity >97% [3]

Melting Point 235°C For the L-isomer[6]
Boiling Point 303.3 °C at 760 mmHg For the L-isomer[6]
Solubility Soluble in DMSO (= 100 7]

mg/mL) and methanol.

Hazard Identification and Personal Protective

Equipment (PPE)

While specific hazard classifications may vary, H-DL-Phe-OtBu.HCI should be handled with

care. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Eye Contact: May cause eye irritation.[1]

Skin Contact: May cause skin irritation and could be harmful if absorbed through the skin.[1]

To minimize exposure, the following personal protective equipment is mandatory:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][8]

o Skin Protection: A lab coat, full-length pants, and closed-toe shoes are required.[9] Use

chemical-resistant gloves (e.qg., nitrile rubber).[2][8]
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» Respiratory Protection: For operations that may generate dust, a dust respirator or a self-
contained breathing apparatus should be used.[1] Work should be conducted in a well-
ventilated area, preferably a chemical fume hood.[2][9]

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

Handling:

Avoid the formation of dust and aerosols.[2]

Keep away from heat, sparks, and open flames.[1][10]

Do not breathe dust.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][8]

Use non-sparking tools and take precautionary measures against static discharge.[2][10]

Storage:

Keep the container tightly closed.[1][2]

Store in a dry, cool, and well-ventilated place.[2][8]

Recommended storage temperature is 4°C for short-term storage.[4] For stock solutions,
store at -20°C for up to one month or -80°C for up to six months.[4]

Store away from incompatible materials such as strong oxidizing agents.[1][11]

Emergency Procedures

In the event of an accidental exposure or spill, the following first-aid and cleanup measures
should be implemented immediately.

First-Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes.[1][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get medical
attention.[1][12]

Accidental Release Measures:

Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal
container.[1]

Large Spills: Evacuate personnel to a safe area.[2] Wear appropriate PPE. Use a shovel to
transfer the material to a suitable, closed container for disposal.[1] Avoid dust formation.[2]
Prevent the material from entering drains.[2]

Fire-Fighting Measures

Suitable Extinguishing Media: Use a carbon dioxide or dry chemical extinguisher for small
fires.[1] For large fires, use water spray, fog, or foam. Do not use a water jet.[1]

Hazardous Combustion Products: Thermal decomposition can produce oxides of carbon
(CO, C0O2), nitrogen oxides (NOx), and hydrogen chloride (HCI) gas.[1][11]

Special Protective Equipment: Firefighters should wear a positive pressure self-contained
breathing apparatus (SCBA) and full turnout gear.[1]

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1] Contact a licensed professional waste disposal service to dispose of this

material.
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Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of H-DL-Phe-
OtBu.HCI in a research setting.
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Caption: Workflow for the safe handling of H-DL-Phe-OtBu.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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